Cas no 800395-56-6 (4-(4-fluoro-2-methylphenyl)butanoic acid)

• Product Name: 4-(4-fluoro-2-methylphenyl)butanoic acid
• CAS No: 800395-56-6
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4192649
• PubChem ID: 12130143
• Update Time: 2025-08-05

4-(4-fluoro-2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-fluoro-2-methyl-
• 4-(4-fluoro-2-methylphenyl)butanoic acid
• EN300-1866503
• AKOS013529760
• 800395-56-6

• Inchi： 1S/C11H13FO2/c1-8-7-10(12)6-5-9(8)3-2-4-11(13)14/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： WCLWYTROAZZGPF-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 196.08995782Da
• Monoisotopic Mass: 196.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes